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Cat. No.: B2634724

Technical Guide: 2,3-Diethylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a technical overview of 2,3-diethylaniline, including its chemical
identity, molecular properties, and known applications. While this guide aims to be a
comprehensive resource, it is important to note that publicly available scientific literature
specifically detailing experimental protocols and biological signaling pathways for 2,3-
diethylaniline is limited. Much of the available data pertains to its isomers, such as 2,6-
diethylaniline and N,N-diethylaniline. This guide summarizes the available information and
highlights areas where further research is needed.

Chemical Identity and Molecular Properties

2,3-Diethylaniline is an aromatic amine with two ethyl substituents on the benzene ring at
positions 2 and 3.

Table 1: Physicochemical Properties of 2,3-Diethylaniline
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Property Value Source
CAS Number 170099-08-8 [1]
Molecular Formula CioH1sN [1]
Molecular Weight 149.23 g/mol [1]
IUPAC Name 2,3-diethylaniline [1]

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 2,3-diethylaniline are not readily available
in peer-reviewed literature. However, general methods for the synthesis of alkylated anilines
can be inferred from patents and related chemical literature. One patent describes a general
process for the preparation of diethylaniline, which involves the use of an aluminum-aluminum
chloride catalyst at high pressure to achieve satisfactory yields.[2] Another patent outlines a
method for preparing 3-chloro-2,6-diethylaniline, which involves the reaction of m-chloroaniline
with ethylene in the presence of an aniline-metal complex catalyst.[3] While not specific to 2,3-
diethylaniline, these methods provide a potential starting point for its synthesis.

The reactivity of 2,3-diethylaniline is expected to be characteristic of an aromatic amine. The
amino group imparts nucleophilic character to the aromatic ring, making it susceptible to
electrophilic substitution reactions. The ethyl groups may exert steric and electronic effects on
the reactivity and regioselectivity of these reactions.

Potential Applications

Based on information available for diethylaniline isomers and related compounds, 2,3-
diethylaniline is likely used as an intermediate in the synthesis of various organic compounds.
[4] These may include:

e Dyes and Pigments: Anilines are foundational precursors in the dye industry.
e Polymers: Used in the production of various polymers.

o Pharmaceuticals: Serves as a building block for more complex drug molecules.
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o Agricultural Chemicals: Utilized in the synthesis of some pesticides and herbicides.

Biological Activity and Signaling Pathways

There is a significant lack of specific data in the public domain regarding the biological activity
and associated signaling pathways of 2,3-diethylaniline. Research on other aniline derivatives
suggests potential for various biological effects, but these cannot be directly extrapolated to the
2,3-isomer without experimental validation.

To illustrate a hypothetical workflow for investigating the biological activity of a compound like
2,3-diethylaniline, the following diagram is provided. This is a generalized workflow and does
not represent any known specific pathway for this compound.

Click to download full resolution via product page

Figure 1. A generalized workflow for the investigation of the biological activity of a novel
chemical entity.

Analytical Methods

Specific analytical methods for the quantitative or qualitative determination of 2,3-
diethylaniline are not well-documented. However, methods used for its isomers can be
adapted. For instance, the analysis of 2,6-diethylaniline can be performed using Gas
Chromatography-Mass Spectrometry (GC-MS), with sample collection on a silica gel tube.[5]
Spectroscopic techniques such as Infrared (IR) spectroscopy could also be employed for
characterization, with expected peaks corresponding to N-H and C-H stretching vibrations.[6]
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Conclusion and Future Directions

2,3-Diethylaniline is a chemical compound with a defined identity and molecular weight. While
its applications are likely in the realm of chemical synthesis, a significant gap exists in the
scientific literature regarding its specific experimental protocols, reactivity, and biological
effects. For researchers and drug development professionals, this presents an opportunity for
novel investigation into the properties and potential applications of this compound. Future
research should focus on developing and publishing detailed synthetic routes, characterizing its
reactivity, and conducting comprehensive studies to elucidate any biological activity and
associated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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